Cas no 1804080-26-9 (3-Bromo-1-(2-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one
• CAS No: 1804080-26-9
• MF: C₁₂H₁₃BrF₂O₃
• MW: 323.130630254745
• CID: 4976007
• Update Time: 2025-09-21

3-Bromo-1-(2-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O3/c1-2-17-10-5-3-4-8(9(16)6-7-13)11(10)18-12(14)15/h3-5,12H,2,6-7H2,1H3
• InChI Key： GNGIQHHERLWGJR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1OC(F)F)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5

Additional information on 3-Bromo-1-(2-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one

3-Bromo-1-(2-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one: A Comprehensive Overview

3-Bromo-1-(2-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one, identified by the CAS number 1804080-26-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and intriguing chemical properties.

The molecular structure of 3-Bromo-1-(2-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one comprises a phenyl ring substituted with two oxygen-containing groups: a difluoromethoxy group at the 2-position and an ethoxy group at the 3-position. The propanone moiety is attached to the phenyl ring at the 1-position, with a bromine atom substituting the propanone chain at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of bromine, known for its electrophilic substitution tendencies, makes this compound an excellent candidate for various nucleophilic aromatic substitution reactions. Additionally, the difluoromethoxy and ethoxy groups contribute to the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound. One such approach involves the Friedel-Crafts acylation reaction, where an acetylating agent reacts with an activated aromatic ring in the presence of a Lewis acid catalyst. Subsequent bromination steps can be employed to introduce the bromine substituent at the desired position. These methods have been optimized to achieve high yields and purity, ensuring scalability for industrial applications.

The chemical stability of 3-Bromo-1-(2-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one has been extensively studied under various conditions. It exhibits remarkable stability under thermal and oxidative stress, making it suitable for long-term storage and use in demanding chemical environments. Furthermore, its reactivity towards nucleophiles has been exploited in designing novel heterocyclic compounds, which hold promise in medicinal chemistry.

In recent years, there has been a growing interest in exploring the biological activities of this compound. Initial assays suggest that it possesses moderate anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects through structural modifications.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches are instrumental in guiding experimental efforts towards more effective drug candidates.

In conclusion, 3-Bromo-1-(2-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one, with its unique structural features and promising chemical properties, represents a valuable asset in contemporary organic chemistry research. Its versatility across synthesis methodologies and biological applications underscores its importance as a key building block in drug discovery and material science.